(5Z)-5-[(2-methoxyphenyl)methylidene]-3-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-methoxyphenyl)methylidene]-3-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H24N2O3S2/c1-14-7-10-21(11-8-14)18(23)9-12-22-19(24)17(27-20(22)26)13-15-5-3-4-6-16(15)25-2/h3-6,13-14H,7-12H2,1-2H3/b17-13-
• InChI Key: ZQZHNDYNPSKETR-LGMDPLHJSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CCN2C(=O)C(=CC3=CC=CC=C3OC)SC2=S
• Isomeric SMILES: CC1CCN(CC1)C(=O)CCN2C(=O)/C(=C/C3=CC=CC=C3OC)/SC2=S
• Molecular Formula: C20H24N2O3S2
• Molecular Weight: 404.6 g/mol

Description

(5Z)-5-[(2-methoxyphenyl)methylidene]-3-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C20H24N2O3S2 and its molecular weight is 404.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

Compounds with thiazolidinone cores, similar to the queried chemical, have been synthesized and characterized for their applications in photodynamic therapy. These compounds, particularly zinc phthalocyanines substituted with thiazolidinone derivatives, show good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. Such features make them remarkable potential candidates as Type II photosensitizers for treating cancer in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial properties. Certain thiazolidinone, thiazoline, and thiophene derivatives exhibit promising antimicrobial activities, suggesting their potential application in developing new antimicrobial agents (Gouda, Berghot, Shoeib, & Khalil, 2010).

Anti-inflammatory and Antimicrobial Studies

Pyrimidinothiazolidinones, synthesized via one-pot synthesis, have been investigated for their anti-inflammatory and antimicrobial activities. These studies indicate moderate anti-inflammatory activity and significant antimicrobial effects against various bacterial and fungal agents, showcasing the diverse biological potential of thiazolidinone derivatives (Lingappa et al., 2010).

Corrosion Inhibition

Thiazolidinone derivatives have been studied for their corrosion inhibition properties, particularly for mild steel in acidic environments. Research findings suggest that these compounds can effectively inhibit corrosion, indicating their practical applications in material science and engineering (Ammal, Prajila, & Joseph, 2018).